![molecular formula C13H19NO2S2 B2594694 (E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide CAS No. 2321342-32-7](/img/structure/B2594694.png)
(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide
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Description
(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide is a useful research compound. Its molecular formula is C13H19NO2S2 and its molecular weight is 285.42. The purity is usually 95%.
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Scientific Research Applications
Enamine Chemistry and Alkylation
Research by Rasmussen, Shabana, and Lawesson (1981) on enamino-thiones, which share structural similarities with the chemical , highlighted methodologies for preparing and alkylating cyclic and non-cyclic enamino-thiones. This work lays foundational knowledge for synthetic strategies that could be applicable to the synthesis and modification of "(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide," potentially impacting material science and pharmaceutical synthesis (Rasmussen, Shabana, & Lawesson, 1981).
Synthesis of α,β-Unsaturated Amides
The work by Beney, Boumendjel, and Mariotte (1998) on synthesizing α,β-unsaturated N-methoxy-N-methylamide compounds from phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide demonstrates the utility of similar chemical frameworks in constructing complex organic molecules. This could suggest avenues for the chemical manipulation and application of "this compound" in creating bioactive molecules or materials with specific properties (Beney, Boumendjel, & Mariotte, 1998).
Fluorescent Dyes and Materials Science
Witalewska, Wrona-Piotrowicz, and Zakrzewski (2019) described the use of N-ethoxycarbonylpyrene- and perylene thioamides in synthesizing fluorescent dyes. Their research into the optical properties of these dyes, including fluorescence and quantum yields, hints at the potential for "this compound" to be used in the development of new fluorescent materials or in the study of material properties at the molecular level (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).
Properties
IUPAC Name |
(E)-N-(2-methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2S2/c1-16-11(7-9-17-2)10-14-13(15)6-5-12-4-3-8-18-12/h3-6,8,11H,7,9-10H2,1-2H3,(H,14,15)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATSGVUNHWWGWGB-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CCSC)CNC(=O)C=CC1=CC=CS1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(CCSC)CNC(=O)/C=C/C1=CC=CS1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.